![molecular formula C7H6N3O2+ B093544 2-Methyl-4-nitrobenzenediazonium CAS No. 16047-24-8](/img/structure/B93544.png)
2-Methyl-4-nitrobenzenediazonium
Overview
Description
2-Methyl-4-nitrobenzenediazonium is a chemical compound with the molecular formula C7H6N3O2 . It is achiral, has a molecular weight of 164.1414, and does not exhibit optical activity . It is also known by other systematic names such as Benzenediazonium, 2-methyl-4-nitro-, and o-Toluenediazonium, 4-nitro- .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a benzene ring substituted with a methyl group and a nitro group . The exact structure can be represented by the SMILES notation: CC1=CC(=CC=C1[N+]#N)N+=O .Chemical Reactions Analysis
Diazonium compounds, such as this compound, are known for their ability to undergo a variety of reactions . They can form covalent bonds with various substrates under mild experimental conditions, making them valuable for surface modification . This property has been exploited in a two-step approach called “post-functionalization”, which involves preparing reactive organic layers for the coupling of more complex molecular structures .Scientific Research Applications
Chemical Synthesis and Mechanisms :
- Protodediazoniation of aryldiazonium fluoroborates, including 4-nitrobenzenediazonium, can be effectively carried out using dimethylformamide (DMF). This process involves a homolytic mechanism and H atom abstraction from DMF (Markgraf et al., 1997).
- Electrophilic substitution reactions using p-nitrobenzenediazonium fluoroborate have been studied, showing its reactivity with various indole derivatives (Jackson et al., 1987).
Biosensor Development :
- 4-Nitrobenzenediazonium has been used for the in situ functionalization of magnetite nanoparticles, aiding in the construction of a sensitive electrochemical DNA biosensor for detecting DNA sequences related to Hepatitis B virus (Mashhadizadeh & Pourtaghavi Talemi, 2015).
Surface Modification and Material Science :
- The adsorption of 4-nitrobenzenediazonium on gold and glassy carbon substrates has been studied using scanning electrochemical microscopy (SECM). This research provides insights into the local properties and electron-transfer kinetics at the surface of these materials (Griveau et al., 2010).
- Electrochemical grafting of 4-nitrobenzenediazonium tetrafluoroborate onto glassy carbon electrodes for the catalytic oxidation of thiocyanate has been explored, demonstrating its application in electrode modification (Matemadombo et al., 2007).
Analytical Chemistry Applications :
- A colorimetric method using 4-nitrobenzenediazonium salt for the estimation of acetoacetic acid in blood has been developed. This highlights its use in biochemical analysis (Rosenthal, 1949).
Nanotechnology and Nanoparticle Functionalization :
- The functionalization of diamond nanoparticles using aryl diazonium salts, including 4-nitrobenzenediazonium, has been investigated. This approach offers a novel method for modifying the surface of nanodiamonds, which can be used in various applications (Mangeney et al., 2008).
Future Directions
The market for 2-Methyl-4-nitrobenzenediazonium is expected to grow in the future, driven by increasing demand from various industries such as pharmaceuticals, agrochemicals, and dyes . The compound’s use in the synthesis of various drugs, its effectiveness as a pesticide and herbicide, and its application in textile dyes contribute to this growth . Geographically, the market is spread across North America, Asia-Pacific, Europe, the United States, and China .
properties
IUPAC Name |
2-methyl-4-nitrobenzenediazonium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N3O2/c1-5-4-6(10(11)12)2-3-7(5)9-8/h2-4H,1H3/q+1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNBOFGSATMLBRI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])[N+]#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N3O2+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3066001 | |
Record name | Benzenediazonium, 2-methyl-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3066001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16047-24-8 | |
Record name | 2-Methyl-4-nitrobenzenediazonium | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16047-24-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzenediazonium, 2-methyl-4-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016047248 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzenediazonium, 2-methyl-4-nitro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzenediazonium, 2-methyl-4-nitro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3066001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methyl-4-nitrobenzenediazonium | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.521 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-Methyl-4-nitrobenzenediazonium | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W6Z4EKF9JA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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